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Compound of Interest

Compound Name:
(S)-2-(Benzyloxy)-3-

hydroxypropanal

CAS No.: 129492-58-6

Cat. No.: B166032 Get Quote

Part 1: Executive Summary & Immediate Action
Stop and Read: (S)-2-(Benzyloxy)-3-hydroxypropanal is a chiral aldehyde building block.

While not classified as "Acutely Toxic" (P-List) by the EPA, it presents specific hazards due to

its aldehyde functionality (oxidation sensitivity) and benzyl ether moiety (potential peroxide

formation over extended storage).

Immediate Disposal Directive:

Do NOT pour down the drain.[1][2][3][4]

Do NOT mix with strong oxidizers or strong bases.

Primary Route: Collect in Non-Halogenated Organic Waste containers.

Spill Response: Absorb with vermiculite; do not use paper towels (combustible interaction).

Part 2: Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe disposal. This compound

is air-sensitive and prone to autoxidation.
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Property Data Operational Implication

Chemical Name
(S)-2-(Benzyloxy)-3-

hydroxypropanal

Labeling requires full IUPAC

name.

CAS Number 81445-44-5
Use for waste manifest

verification.

Molecular Formula C₁₀H₁₂O₂ Organic, non-halogenated.

Flash Point ~84°C (183°F)
Combustible Liquid. Keep

away from heat sources.[5]

Reactivity Aldehyde; Benzyl Ether

Air-sensitive (oxidizes to acid).

Potential peroxide former upon

long-term storage.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.)[3]

Standard PPE (Nitrile gloves,

goggles) required.[1]

Storage < 0°C, under Inert Gas (Ar/N₂)

Degrades rapidly at RT;

degradation products (acids)

may alter waste pH.

Part 3: Disposal Decision Logic
Disposal procedures vary based on the state of the material (pure surplus vs. dilute waste) and

the volume. Use the following logic flow to determine the correct protocol.
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Figure 1: Decision matrix for the disposal of (S)-2-(Benzyloxy)-3-hydroxypropanal. Note:

Sewer disposal is generally prohibited for organic synthesis intermediates regardless of

quenching, unless explicitly permitted by local EHS regulations.

Part 4: Detailed Operational Protocols
Protocol A: Direct Waste Stream (Standard)
Applicability: Surplus pure reagent or reaction mixtures in compatible solvents (e.g., Ethyl

Acetate, Hexane, Methanol).

Segregation: Ensure the waste container is labeled "Non-Halogenated Organic Solvents."

Critical: Do not mix with acidic waste streams (risk of polymerization) or oxidizers (risk of

exothermic reaction).

Container Choice: High-density polyethylene (HDPE) or amber glass.
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Labeling:

Must list "(S)-2-(Benzyloxy)-3-hydroxypropanal".

Add hazard check: "Irritant", "Combustible".

Transfer: Pour slowly using a funnel. If the material has solidified due to cold storage, allow it

to warm to room temperature in a fume hood before transfer.

Protocol B: Chemical Treatment (Bisulfite Quenching)
Applicability: Treatment of spills, cleaning of glassware with significant residue, or pre-treatment

of aqueous waste streams (if applicable). Mechanism: Sodium bisulfite forms a water-soluble

adduct with the aldehyde, reducing volatility and reactivity.

Reagents:

Sodium Bisulfite (NaHSO₃) saturated solution.

pH paper.

Steps:

Preparation: In a fume hood, prepare a saturated solution of Sodium Bisulfite (~30-40% w/v).

Addition: Slowly add the bisulfite solution to the aldehyde residue.

Ratio: Use approximately 2 molar equivalents of bisulfite per mole of aldehyde.

Reaction: Stir for 30 minutes. The mixture may warm slightly (exothermic).

Verification: Check pH. The solution should be slightly acidic.

Final Disposal: The resulting aqueous solution contains the bisulfite adduct. Label as

"Aqueous Organic Waste" and dispose of according to site-specific aqueous waste

guidelines.

Protocol C: Empty Container Management
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Applicability: Empty reagent bottles (glass/plastic).

Triple Rinse: Rinse the empty container three times with a small volume of a compatible

solvent (e.g., Acetone or Ethanol).

Rinsate Disposal: Pour all rinsates into the Non-Halogenated Organic Waste container

(Protocol A).

Defacing: Cross out the original label. Mark as "EMPTY".

Glass Disposal: If the container is glass, discard in the "Broken/Lab Glass" box. If plastic,

discard in regular trash (only after triple rinsing and defacing).

Part 5: Scientific Rationale & Safety Integrity
Why this specific handling?

Aldehyde Oxidation: Aldehydes like (S)-2-(Benzyloxy)-3-hydroxypropanal autoxidize to

carboxylic acids (in this case, 2-(benzyloxy)-3-hydroxypropanoic acid). This reaction is

accelerated by light and air. Accumulation of acid can pressurize sealed waste containers if

carbonates are present. Always leave headspace in waste containers.

Benzyl Ether Stability: While benzyl ethers are generally stable protecting groups, they can

form peroxides under aggressive conditions or long-term exposure to air. Regular testing for

peroxides is not typically required for this specific compound compared to ethers like THF,

but "old" bottles should be treated with caution and never distilled to dryness.

Regulatory Compliance (USA):

RCRA Status: This specific CAS is not P-listed or U-listed. However, waste exhibiting a flash

point < 60°C (140°F) is characteristic hazardous waste (D001). Since the flash point is

~84°C, it is technically not D001 by itself, but if mixed with flammable solvents (Acetone,

MeOH), the entire mixture becomes D001.

Sewer Ban: 40 CFR 403.5 prohibits discharging pollutants that cause fire or explosion

hazards or toxic gases. Never sewer this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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